Cas no 2679927-97-8 (rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}carbamate)

• Product Name: rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}carbamate
• CAS No: 2679927-97-8
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5630449
• PubChem ID: 165927628
• Update Time: 2025-05-30

rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2679927-97-8
• EN300-28293754
• rac-benzyl N-{[(1R,2S)-1-hydroxy-8-oxaspiro[4.5]decan-2-yl]methyl}carbamate
• rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}carbamate

• Inchi： 1S/C18H25NO4/c20-16-15(6-7-18(16)8-10-22-11-9-18)12-19-17(21)23-13-14-4-2-1-3-5-14/h1-5,15-16,20H,6-13H2,(H,19,21)/t15-,16+/m0/s1
• InChI Key： HIJHVXQSJXXNPC-JKSUJKDBSA-N
• SMILES： O[C@@H]1[C@H](CNC(=O)OCC2C=CC=CC=2)CCC21CCOCC2

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}carbamate

Rac-Benzyl N-{(1R,2S)-1-Hydroxy-8-Oxaspiro[4.5]Decan-2-Ylmethyl}Carbamate: A Comprehensive Overview

Rac-Benzyl N-{(1R,2S)-1-Hydroxy-8-Oxaspiro[4.5]Decan-2-Ylmethyl}Carbamate (CAS No. 2679927-97-8) is a complex organic compound with a unique structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The molecule's structure features a spiro ring system, specifically an 8-oxaspiro[4.5]decan system, which contributes to its distinctive properties and potential biological activities.

The spiro ring system in this compound is a key structural feature that influences its chemical behavior and biological interactions. Spiro compounds are known for their rigid and compact structures, which can enhance their stability and bioavailability. The 8-oxaspiro[4.5]decan moiety in this compound provides a unique framework for potential interactions with biological targets, such as enzymes or receptors. Recent studies have highlighted the importance of spiro compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

The carbamate group in this molecule is another critical component that contributes to its functional properties. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, which has significant implications in the treatment of neurodegenerative diseases such as Alzheimer's disease. The benzyl group attached to the carbamate further enhances the molecule's lipophilicity, potentially improving its ability to cross cellular membranes and interact with target sites.

Recent research has focused on the synthesis and characterization of rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro[4.5]decan-2-ylmethyl}carbamate, with particular emphasis on its stereochemistry and enantiomeric purity. The (1R,2S) configuration of the spiro ring system is crucial for determining the compound's biological activity and selectivity. Stereoisomerism plays a significant role in drug design, as it can influence both efficacy and toxicity profiles.

Studies have also explored the biological activity of this compound, particularly its potential as a cholinesterase inhibitor. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against acetylcholinesterase (AChE), suggesting its potential utility in the treatment of cognitive disorders. Additionally, computational modeling studies have provided insights into the molecular interactions between this compound and AChE, further elucidating its mechanism of action.

The synthesis of rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro[4.5]decan-2-ylmethyl}carbamate involves a multi-step process that includes the formation of the spiro ring system and subsequent functionalization with the carbamate group. Key challenges in the synthesis include achieving high enantiomeric purity and ensuring the stability of the spiro ring under reaction conditions.

Recent advancements in asymmetric synthesis have enabled researchers to develop more efficient methods for constructing spiro compounds with high stereochemical control. These methods often involve catalytic asymmetric induction techniques, such as organocatalysis or transition metal-catalyzed reactions, which are particularly valuable for constructing complex molecules like this one.

In terms of applications, rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro[4.5]decan-2-ylmethyl}carbamate holds promise as a lead compound for drug discovery efforts targeting neurodegenerative diseases. Its unique combination of structural features makes it an attractive candidate for further optimization through medicinal chemistry approaches.

Future research directions for this compound include exploring its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as evaluating its safety profile in preclinical models. Additionally, investigations into its potential off-target effects will be critical for assessing its suitability as a therapeutic agent.

In conclusion, rac-benzyl N-{(1R,2S)-1-hydroxy-8-oxaspiro[4.5]decan-2-ylmethyl}carbamate (CAS No. 2679927-97-8) represents an intriguing molecule with significant potential in drug discovery and development. Its unique structural features and promising biological activity make it a valuable subject for further research in medicinal chemistry and pharmacology.